Cas no 121898-54-2 (1-Cyclopentene-1-methanol, 2-bromo-)

1-Cyclopentene-1-methanol, 2-bromo- structure
121898-54-2 structure
Product Name:1-Cyclopentene-1-methanol, 2-bromo-
CAS No:121898-54-2
MF:C6H9BrO
MW:177.039061307907
CID:1213423
PubChem ID:14176004
Update Time:2025-04-20

1-Cyclopentene-1-methanol, 2-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentene-1-methanol, 2-bromo-
    • (2-bromocyclopenten-1-yl)methanol
    • 121898-54-2
    • 2-Bromo-1-cyclopentene-1-methanol
    • (2-Bromocyclopent-1-en-1-yl)methanol
    • DTXSID00556996
    • SCHEMBL17395576
    • DB-202917
    • Inchi: 1S/C6H9BrO/c7-6-3-1-2-5(6)4-8/h8H,1-4H2
    • InChI Key: TZWYIKFZJLGJEB-UHFFFAOYSA-N
    • SMILES: BrC1=C(CO)CCC1

Computed Properties

  • Exact Mass: 175.98367
  • Monoisotopic Mass: 175.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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